Cas no 2680530-96-3 (3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride)

• Product Name: 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride
• CAS No: 2680530-96-3
• MF: C₇H₇BrClF₂NO
• MW: 274.490387201309
• MDL: MFCD34185954
• CID: 5155618
• PubChem ID: 165942558
• Update Time: 2025-05-23

3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,6-difluoro-2-methoxyaniline hydrochloride
• 2680530-96-3
• EN300-28315990
• Z5103587833
• 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride

• MDL： MFCD34185954
• Inchi： 1S/C7H6BrF2NO.ClH/c1-12-7-3(8)2-4(9)5(10)6(7)11;/h2H,11H2,1H3;1H
• InChI Key： ALJWKFLDUPVQSV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1OC)N)F)F.Cl

Computed Properties

• Exact Mass: 272.93676g/mol
• Monoisotopic Mass: 272.93676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride

Professional Introduction to 3-Bromo-5,6-difluoro-2-methoxyaniline Hydrochloride (CAS No. 2680530-96-3)

3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680530-96-3, is a halogenated aromatic amine derivative with a unique structural configuration that makes it a promising candidate for various biological and medicinal applications. The presence of both bromine and fluorine substituents, along with a methoxy group, endows this molecule with distinct electronic and steric properties that are highly relevant in the design of novel therapeutic agents.

The chemical structure of 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride consists of a benzene ring substituted with bromine at the 3-position, fluorine atoms at the 5- and 6-positions, and a methoxy group at the 2-position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical applications. This compound has been extensively studied for its potential role in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

In recent years, there has been a growing interest in halogenated anilines as key intermediates in the synthesis of biologically active molecules. The introduction of halogen atoms into aromatic rings can significantly influence the reactivity and binding affinity of these compounds towards biological targets. Specifically, the bromine and fluorine atoms in 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride contribute to its ability to interact with enzymes and receptors in a manner that can modulate biological pathways.

One of the most compelling aspects of this compound is its utility in the synthesis of small-molecule inhibitors. Researchers have leveraged its structural features to develop inhibitors that target enzymes involved in cancer progression. For instance, studies have shown that derivatives of 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride can inhibit kinases and other enzymes that are overexpressed in tumor cells. The fluorine atoms, in particular, have been found to enhance binding affinity by participating in hydrogen bonding interactions with amino acid residues in the enzyme active site.

The methoxy group at the 2-position of the benzene ring adds another layer of functionality to this compound. Methoxy groups are known to influence the electronic properties of aromatic systems and can affect the metabolic stability of drug candidates. In the context of 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride, the methoxy group may play a role in fine-tuning the pharmacokinetic properties of derived compounds, potentially improving their bioavailability and duration of action.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound can bind to various protein targets with high specificity. These computational findings have guided synthetic efforts aimed at optimizing its biological activity for therapeutic use.

The synthesis of 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The bromination and fluorination steps are particularly critical and often require specialized reagents and catalysts to achieve optimal results. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable approaches for producing this compound.

In conclusion, 3-Bromo-5,6-difluoro-2-methoxyaniline hydrochloride (CAS No. 2680530-96-3) is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.